Cas no 89950-59-4 (1,2-Ethanediamine, N,N,N',N'-tetrakis[(2-nitrophenyl)methyl]-)

• Product Name: 1,2-Ethanediamine, N,N,N',N'-tetrakis[(2-nitrophenyl)methyl]-
• CAS No: 89950-59-4
• MF: C₃₀H₂₈N₆O₈
• MW: 600.578726768494
• CID: 584766
• PubChem ID: 13205429
• Update Time: 2025-04-19

1,2-Ethanediamine, N,N,N',N'-tetrakis[(2-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N,N,N',N'-tetrakis[(2-nitrophenyl)methyl]-
• N,N,N',N'-tetrakis[(2-nitrophenyl)methyl]ethane-1,2-diamine
• DTXSID30527573
• N~1~,N~1~,N~2~,N~2~-Tetrakis[(2-nitrophenyl)methyl]ethane-1,2-diamine
• 89950-59-4

• Inchi： 1S/C30H28N6O8/c37-33(38)27-13-5-1-9-23(27)19-31(20-24-10-2-6-14-28(24)34(39)40)17-18-32(21-25-11-3-7-15-29(25)35(41)42)22-26-12-4-8-16-30(26)36(43)44/h1-16H,17-22H2
• InChI Key： WZNNQOXQTWXJES-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CN(CC1C=CC=CC=1[N+](=O)[O-])CCN(CC1C=CC=CC=1[N+](=O)[O-])CC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 600.19686187g/mol
• Monoisotopic Mass: 600.19686187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 190Ų